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Compound of Interest

Compound Name: FM1-84

Cat. No.: B12412199 Get Quote

For researchers, scientists, and drug development professionals utilizing the fluorescent dye

FM1-84, this guide provides essential, immediate safety and logistical information. Adherence

to these protocols is critical for ensuring laboratory safety and the integrity of your experimental

outcomes.

FM1-84, also known as SynaptoGreen™ C5, is a lipophilic styryl dye widely used in

neuroscience research to study synaptic vesicle endocytosis and exocytosis. While it is not

classified as a hazardous substance, proper handling and disposal are paramount to maintain

a safe laboratory environment and prevent potential exposure.

Personal Protective Equipment (PPE): Your First
Line of Defense
Before handling FM1-84, all personnel must be equipped with the appropriate personal

protective equipment. The following table summarizes the recommended PPE based on the

Safety Data Sheet (SDS) for SynaptoGreen™ C5 (FM1-84).
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Body Part Protective Equipment
Specifications and
Rationale

Eyes/Face
Safety Glasses with Side-

Shields

Must conform to EN166

standards to protect against

accidental splashes.

Hands Chemical-Resistant Gloves

The specific glove material

(e.g., nitrile) and thickness

should be selected based on

the concentration of the FM1-

84 solution and the duration of

handling. Always inspect

gloves for integrity before use.

Body Laboratory Coat

A standard lab coat is required

to protect skin and personal

clothing from potential

contamination.

Respiratory
Full-face Respirator (if

necessary)

A full-face respirator with multi-

purpose combination (US) or

type ABEK (EN 14387)

respirator cartridges should be

used as a backup to

engineering controls if a risk

assessment indicates a

potential for aerosolization or

inhalation.

Operational Protocol: A Step-by-Step Guide to
Handling FM1-84
This protocol outlines the key steps for the safe preparation, handling, and use of FM1-84 in a

laboratory setting.

1. Preparation of Stock Solution:
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Work in a well-ventilated area, preferably within a chemical fume hood.

Consult the product datasheet for the appropriate solvent (typically water or a buffer

solution).

Carefully weigh the required amount of solid FM1-84.

Slowly add the solvent to the solid to avoid generating dust.

Ensure the container is securely capped and mix gently until the dye is fully dissolved.

2. Staining Procedure:

When diluting the stock solution to the final working concentration, always add the stock

solution to the buffer or media.

Handle all solutions containing FM1-84 with gloved hands.

Avoid direct contact with the skin and eyes.

If working with cell cultures, perform all manipulations within a biological safety cabinet to

maintain sterility and containment.

3. Imaging:

Minimize light exposure to the FM1-84 solution and stained samples to prevent

photobleaching.

Follow all safety protocols associated with the specific imaging equipment being used.

Disposal Plan: Ensuring Safe and Responsible
Waste Management
Proper disposal of FM1-84 and any contaminated materials is crucial to prevent environmental

contamination and ensure laboratory safety.

1. Waste Segregation:
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All solutions containing FM1-84 should be collected in a designated, clearly labeled, and

sealed waste container.

Do not mix FM1-84 waste with other chemical waste streams unless compatibility has been

confirmed.

Solid waste contaminated with FM1-84, such as pipette tips, gloves, and paper towels,

should be collected in a separate, labeled solid waste container.

2. Disposal Procedure:

Dispose of all FM1-84 waste in accordance with local, state, and federal regulations for

chemical waste.

Consult your institution's Environmental Health and Safety (EHS) office for specific guidance

on chemical waste disposal procedures.

Never pour FM1-84 solutions down the drain.

Quantitative Data Summary
Parameter Value Source

Storage Temperature -20°C Biotium Safety Data Sheet

HMIS Health Hazard 0 (Minimal) Biotium Safety Data Sheet

NFPA Health Hazard 0 (Minimal) Biotium Safety Data Sheet

Safe Handling Workflow for FM1-84
The following diagram illustrates the logical workflow for the safe handling of FM1-84, from

initial preparation to final disposal.
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Caption: Workflow for the safe handling of FM1-84 from preparation to disposal.

To cite this document: BenchChem. [Safeguarding Your Research: A Comprehensive Guide
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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